4-(5,6-dichloro-1H-benzimidazol-2-yl)benzoic acid

• Molecular Formula: C14H8Cl2N2O2
• Molecular Weight: 307.1 g/mol
• IUPAC Name: 4-(5,6-dichloro-1H-benzimidazol-2-yl)benzoic acid
• InChI: InChI=1S/C14H8Cl2N2O2/c15-9-5-11-12(6-10(9)16)18-13(17-11)7-1-3-8(4-2-7)14(19)20/h1-6H,(H,17,18)(H,19,20)
• InChI Key: ANBPNJNZNKQYSZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NC3=CC(=C(C=C3N2)Cl)Cl)C(=O)O

Description

4-(5,6-dichloro-1H-benzimidazol-2-yl)benzoic acid is a useful research compound. Its molecular formula is C14H8Cl2N2O2 and its molecular weight is 307.1 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 5,6-dichloro-2-(4-methoxycarbonylphenyl)benzimidazole (2.4 g, 7.47 mmol), prepared as described in Preparation 7, 20% NaOH (7.5 ml, 37.5 mmol) in THF (25 ml) was heated at 50° C. for 1 h. After cooling at room temperature, solvent was removed under reduced pressure and pH was adjusted to 5 with acetic acid. The solid that was precipitated was filtered and dried at 50° C. to give 2.1 g of the title compound (yield 91.8%) as a brown solid, mp>250° C.